Cas no 508-75-8 (Convallatoxin)

• Product Name: Convallatoxin
• CAS No: 508-75-8
• Molecular Formula: C₂₉H₄₂O₁₀
• Molecular Weight: 550.6378
• MDL: MFCD00069477
• CID: 369473
• PubChem ID: 24893136

Convallatoxin Properties

Names and Identifiers

• Card-20(22)-enolide,3-[(6-deoxy-a-L-mannopyranosyl)oxy]-5,14-dihydroxy-19-oxo-,(3b,5b)-
• Convallatoxin
• CONVALLATOXIN(P)
• CONVALLATOXIN(RG)
• 3β,5α,14-Trihydroxy-19-oxo-5β,20(22)-cardenolide 3-(6-deoxy-α-L-mannopyranoside)
• Strophanthidin α-L-rhamnopyranoside
• convallaotoxin
• convallaton
• convallatoxoside
• convallotoxin
• corglycon
• corglycone
• corglykon
• orglycon
• Korglykon
• NSC 407808
• Strophanthidin alpha-L-rhamnoside
• Strophanthidin 3-O-alpha-L-rhamnoside
• Strophanthidin, 3-(6-deoxy-alpha-L-mannopyranoside)
• JY264VIR1Y
• Convallopan
• Convalpur
• Convapur
• Strophanthidin alpha-L-rha
• 1ST162606
• (3S,5S,8R,9S,10S,13R,14S,17R)-5,14-dihydroxy-13-methyl-17-(5-oxo-2,5-dihydrofuran-3-yl)-3-((2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yloxy)hexadecahydro-1H-cyclopenta[a]phenanthrene-10-carbaldehyde
• Convallatoxin, >=65%
• CHEBI:27663
• BDBM50480587
• Rhamnoside, strophanthidin-3, alpha-L-
• MS-30077
• CARD-20(22)-ENOLIDE, 3-((6-DEOXY-.ALPHA.-L-MANNOPYRANOSYL)OXY)-5,14-DIHYDROXY-19-OXO-, (3.BETA.,5.BETA.)-
• (3S,5S,8R,9S,10S,13R,14S,17R)-5,14-dihydroxy-13-methyl-17-(5-oxo-2H-furan-3-yl)-3-[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyl-tetrahydropyran-2-yl]oxy-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-10-carbaldehyde
• HSDB 3475
• 3beta-(6-deoxy-alpha-L-mannopyranosyloxy)-5,14-dihydroxy-19-oxo-5beta-card-20(22)-enolide
• (3S,5S,8R,9S,10S,13R,14S,17R)-5,14-dihydroxy-13-methyl-17-(5-oxo-2H-furan-3-yl)-3-[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-10-carbaldehyde
• Q2996215
• CONVALLATOXIN [WHO-DD]
• STROPHANTHIDIN .ALPHA.-L-RHAMNOSIDE
• CHEMBL399336
• HY-N2453
• Card-20(22)-enolide, 3-((6-deoxy-alpha-L-mannopyranosyl)oxy)-5,14-dihydroxy-19-oxo-, (3beta,5beta)-
• CS-0022681
• Mannopyranoside, strophanthidin-3,6-deoxy-, alpha-L-
• NS00005101
• AC-35137
• DTXSID90862073
• CONVALLATOXIN [MI]
• SCHEMBL308440
• 508-75-8
• NSC-407808
• EINECS 208-086-3
• 3beta-((6-Deoxy-alpha-L-mannopyranosyl)oxy)-5,14-dihydroxy-19-oxo-5beta-card-20(22)-enolide
• AKOS040760350
• Card-20(22)-enolide, 3-[(6-deoxyhexopyranosyl)oxy]-5,14-dihydroxy-19-oxo-
• (3beta,5beta)-3-((6-deoxy-alpha-L-mannopyranosyl)oxy)-5,14-dihydroxy-19-oxo-card-20(22)-enolide
• 3beta-(alpha-L-rhamnopyranosyloxy)-5,14-dihydroxy-19-oxo-5beta-card-20(22)-enolide
• 5beta,14beta-Dihydroxy-19-oxo-3beta[(alpha-L-rhamnopyranosyl)oxy]card-20,22-enolide
• UNII-JY264VIR1Y
• LMST01120013
• C08858
• WLN: L E5 B666TJ AVH E1 IQ MQ F- DT5OV EHJ& OO- BT6OTJ CQ DQ EQ F1
• 5822-57-1
• 3-[(6-deoxyhexopyranosyl)oxy]-5,14-dihydroxy-19-oxocard-20(22)-enolide
• Card-20(22)-enolide,3-[(6-deoxy-b-D-gulopyranosyl)oxy]-5,14-dihydroxy-19-oxo-,(3b,5b)-
• Strophanthidin 6-deoxyglucoside
• NSC407808
• NCI60_003894
• Strophanthidin, 3-(6-deoxy-.alpha.-L-mannopyranoside)
• Degluco-Cheirotoxin
• Strophalloside
• 5,14-dihydroxy-13-methyl-17-(5-oxo-2H-furan-3-yl)-3-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxy-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-10-carbaldehyde
• Desglucocheirotoxin
• CHEBI:169635
• Cheirotoxin, degluco- (7CI)
• FT-0603184
• Rhamnoside, .alpha.-L-
• 5,14-dihydroxy-13-methyl-17-(5-oxo-2H-uran-3-yl)-3-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxy-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-10-carbaldehyde
• Cheirotoxin, degluco-(7CI)
• strophanthidin-alpha-L-rhamnoside
• Card20(22)enolide, 3((6deoxyalphaLmannopyranosyl)oxy)5,14dihydroxy19oxo, (3beta,5beta)
• DTXCID701474958
• Strophanthidin alphaLrhamnoside
• HULMNSIAKWANQO-JQKSAQOKSA-N
• (1S,2S,5S,7S,10R,11S,14R,15R)-7,11-dihydroxy-15-methyl-14-(5-oxo-2,5-dihydrofuran-3-yl)-5-(((2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl)oxy)tetracyclo(8.7.0.02,7.011,15)heptadecane-2-carbaldehyde
• korglycon
• 5beta,14beta-Dihydroxy-19-oxo-3beta((alpha-L-rhamnopyranosyl)oxy)card-20,22-enolide
• Rhamnoside, strophanthidin3, alphaL
• 3beta((6DeoxyalphaLmannopyranosyl)oxy)5,14dihydroxy19oxo5betacard20(22)enolide
• Mannopyranoside, strophanthidin3,6deoxy, alphaL
• (3S,5S,8R,9S,10S,13R,14S,17R)-5,14-dihydroxy-13-methyl-17-(5-oxo-2H-furan-3-yl)-3-((2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl)oxy-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta(a)phenanthrene-10-carbaldehyde
• (3S,5S,8R,9S,10S,13R,14S,17R)-5,14-Dihydroxy-13-methyl-17-(5-oxo-2,5-dihydrofuran-3-yl)-3-((2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yloxy)hexadecahydro-1H-cyclopenta(a)phenanthrene-10-carbaldehyde
• (3beta,5beta)-3-
• (1S,2S,5S,7S,10R,11S,14R,15R)-7,11-dihydroxy-15-methyl-14-(5-oxo-2,5-dihydrofuran-3-yl)-5-{[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy}tetracyclo[8.7.0.02,7.011,15]heptadecane-2-carbaldehyde
• Strophanthidin, 3(6deoxyalphaLmannopyranoside)
• Card-20(22)-enolide, 3-((6-deoxy-alpha-L-mannopyranosyl)oxy)-5,14-dihydroxy-19-oxo-, (3beta,5beta)-(9CI)

• MDL： MFCD00069477
• InChIKey： HULMNSIAKWANQO-JQKSAQOKSA-N
• Inchi： 1S/C29H42O10/c1-15-22(32)23(33)24(34)25(38-15)39-17-3-8-27(14-30)19-4-7-26(2)18(16-11-21(31)37-13-16)6-10-29(26,36)20(19)5-9-28(27,35)12-17/h11,14-15,17-20,22-25,32-36H,3-10,12-13H2,1-2H3/t15-,17-,18+,19-,20+,22-,23+,24+,25-,26+,27-,28-,29-/m0/s1
• SMILES： O([H])[C@]12C([H])([H])C([H])([H])[C@]([H])(C3=C([H])C(=O)OC3([H])[H])[C@@]1(C([H])([H])[H])C([H])([H])C([H])([H])[C@]1([H])[C@@]3(C([H])=O)C([H])([H])C([H])([H])[C@@]([H])(C([H])([H])[C@]3(C([H])([H])C([H])([H])[C@@]21[H])O[H])O[C@@]1([H])[C@@]([H])([C@@]([H])([C@]([H])([C@]([H])(C([H])([H])[H])O1)O[H])O[H])O[H]

Computed Properties

• Exact Mass: 550.27800
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 4
• Monoisotopic Mass: 550.27779753 g/mol
• Heavy Atom Count: 39
• Complexity: 1050
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.7
• Topological Polar Surface Area: 163
• Molecular Weight: 550.6

Experimental Properties

• LogP: 0.75000
• PSA: 162.98000
• Merck: 13,2538
• Refractive Index: 1.5376 (estimate)
• Boiling Point: 542°C (rough estimate)
• Melting Point: 238-239 ºC (water )
• Vapor Pressure: 0.0±5.8 mmHg at 25°C
• Flash Point: 247.1±26.4 °C
• Solubility: Very slightly soluble (0.23 g/l) (25 º C),
• Color/Form: Prisms from methanol + ether
• Specific Rotation: D22 -1.7 ± 3° (c = 0.65 in methanol); D25 -9.4 ± 3° (c = 0.72 in dioxane)
• Density: 1.41±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Triterpenoids